Cas no 766-80-3 (3-Chlorobenzyl bromide)

• Product Name: 3-Chlorobenzyl bromide
• CAS No: 766-80-3
• MF: C₇H₆BrCl
• MW: 205.479540348053
• MDL: MFCD00000597
• CID: 39811
• PubChem ID: 69838
• Update Time: 2025-10-28

3-Chlorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3-chlorobenzene
• 3-CHLOROBENZYL BROMIDE
• A-BROMO-M-CHLOROTOLUENE
• ALPHA-BROMO-3-CHLOROTOLUENE
• ALPHA-BROMO-M-CHLOROTOLUENE
• M-CHLOROBENZYL BROMIDE
• Toluene, alpha-bromo-m-chloro-
• α-Bromo-3-chlorotoluene
• Benzene, 1-(bromomethyl)-3-chloro-
• à-bromo-3-chlorotoluene
• A-BROMO-3-CHLOROTOLUENE
• m-Chloro-α-bromotoluene
• α-Bromo-m-chlorotoluene
• 3-chlorobenzylbromide
• .alpha.-Bromo-m-chlorotoluene
• LZIYAIRGDHSVED-UHFFFAOYSA-N
• 1-(bromomethyl)-3-chloro-benzene
• NSC60110
• 3-chorobenzylbromide
• 3-chloro-benzylbromide
• PubChem10765
• 3-chloro-benzyl bromide
• KSC377
• MFCD00000597
• JBS4766KF8
• 1-bromomethyl-3-chlorobenzene
• 766-80-3
• LZIYAIRGDHSVED-UHFFFAOYSA-
• F0001-1951
• Toluene, .alpha.-bromo-m-chloro-
• 1-bromomethyl-3-chloro-benzene
• InChI=1/C7H6BrCl/c8-5-6-2-1-3-7(9)4-6/h1-4H,5H2
• EINECS 212-171-0
• FT-0615475
• W-104349
• NSC 60110
• CS-W001918
• 1-(bromo-methyl)-3-chlorobenzene
• AKOS000447218
• EN300-16586
• 1-chloro-3-bromomethyl benzene
• NS00037828
• NSC-60110
• .alpha.-Bromo-3-chlorotoluene
• A9717
• PS-10048
• 3-Chlorobenzyl bromide, 97%
• AM20041138
• SCHEMBL2436
• DTXSID40227411
• 1(Bromomethyl)3chlorobenzene
• DB-031897
• alphaBromo3chlorotoluene
• DTXCID40149902
• 3-Chlorobenzyl bromide

• MDL： MFCD00000597
• Inchi： 1S/C7H6BrCl/c8-5-6-2-1-3-7(9)4-6/h1-4H,5H2
• InChI Key： LZIYAIRGDHSVED-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1)Cl
• BRN： 636504

Computed Properties

• Exact Mass: 203.93400
• Monoisotopic Mass: 203.934141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.565 g/mL at 25 °C(lit.)
• Melting Point: 17.5
• Boiling Point: 109°C/9.8mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.588(lit.)
• Water Partition Coefficient: decomposition
• PSA: 0.00000
• LogP: 3.23490
• Sensitiveness: Lachrymatory
• Solubility: Not determined

3-Chlorobenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R34
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Store in cold storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Chlorobenzyl bromide

3-Chlorobenzyl Bromide (CAS No. 766-80-3): A Comprehensive Overview

3-Chlorobenzyl bromide (CAS No. 766-80-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is a brominated derivative of chlorobenzene, characterized by its unique chemical structure and reactivity. In this comprehensive overview, we will delve into the properties, synthesis, applications, and recent research developments surrounding 3-chlorobenzyl bromide.

Chemical Structure and Properties

3-Chlorobenzyl bromide has the molecular formula C₇H₆BrCl and a molecular weight of 194.48 g/mol. The compound consists of a benzene ring substituted with a chlorine atom at the para position and a bromomethyl group at the meta position. This unique arrangement of functional groups imparts distinct chemical properties to 3-chlorobenzyl bromide. It is a colorless to pale yellow liquid with a characteristic odor and is soluble in organic solvents such as ethanol, acetone, and dichloromethane.

The physical properties of 3-chlorobenzyl bromide include a boiling point of approximately 215°C and a melting point of -20°C. The compound is stable under normal conditions but may decompose when exposed to high temperatures or strong bases. Its reactivity is primarily driven by the presence of the bromomethyl group, which makes it an excellent electrophile for various organic reactions.

Synthesis and Production

The synthesis of 3-chlorobenzyl bromide can be achieved through several methods, each with its own advantages and limitations. One common approach involves the bromination of 3-chlorobenzyl alcohol using hydrogen bromide (HBr) in the presence of an acid catalyst such as sulfuric acid (H₂SO₄). This reaction proceeds via an SN1 mechanism, where the alcohol first forms a carbocation intermediate before reacting with HBr to form the desired product.

An alternative method involves the direct bromination of 3-chlorotoluene using N-bromosuccinimide (NBS) in the presence of light or heat. This method offers better control over the regioselectivity of the bromination reaction and can yield higher purity products. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Applications in Chemistry and Pharmaceuticals

3-Chlorobenzyl bromide finds extensive applications in both academic research and industrial settings due to its reactivity and versatility. In organic synthesis, it serves as an important building block for constructing complex molecules. For instance, it can be used in nucleophilic substitution reactions to introduce various functional groups onto the benzene ring or to form carbon-carbon bonds with other organic compounds.

In pharmaceutical research, 3-chlorobenzyl bromide has been utilized as an intermediate in the synthesis of drugs targeting various therapeutic areas. One notable example is its use in the preparation of antiviral agents, where it can be converted into active compounds with potent antiviral activity against RNA viruses such as influenza and coronaviruses. Recent studies have also explored its potential in developing new antibiotics to combat multidrug-resistant bacteria.

Beyond pharmaceuticals, 3-chlorobenzyl bromide has applications in materials science, particularly in the development of functional polymers and coatings. Its reactivity allows it to be incorporated into polymer chains through copolymerization reactions, imparting desirable properties such as improved thermal stability or enhanced mechanical strength.

Recent Research Developments

The ongoing research on 3-chlorobenzyl bromide continues to expand its utility and uncover new possibilities. One area of active investigation is its use in catalytic systems for asymmetric synthesis. Researchers have developed chiral catalysts that can selectively convert 3-chlorobenzyl bromide into enantiomerically pure products, which are crucial for pharmaceutical applications where chirality plays a critical role in drug efficacy and safety.

In addition to catalysis, there is growing interest in using 3-chlorobenzyl bromide as a precursor for metal-organic frameworks (MOFs). These highly porous materials have potential applications in gas storage, separation processes, and catalysis. By incorporating 3-chlorobenzyl bromide-derived ligands into MOF structures, scientists aim to create materials with tailored properties for specific applications.

Safety Considerations and Handling Guidelines

In laboratory settings, 3-chlorobenzyl bromide should be stored in tightly sealed containers away from direct sunlight and sources of heat. It is recommended to store it under inert conditions such as nitrogen gas to prevent degradation or unwanted reactions. Proper disposal methods should also be followed to ensure environmental safety.

Closing Remarks

In conclusion, 3-chlorobenzyl bromide (CAS No. 766-80-3) is a valuable compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an indispensable tool for researchers working in organic synthesis, pharmaceutical development, materials science, and beyond. As ongoing research continues to uncover new possibilities for this versatile compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.